Cas no 2228634-50-0 (1-1-(6-methoxypyridin-2-yl)cyclopropylcyclopropan-1-amine)

1-1-(6-Methoxypyridin-2-yl)cyclopropylcyclopropan-1-amine is a structurally unique amine derivative featuring a bicyclic cyclopropane core and a methoxypyridine substituent. This compound is of interest in pharmaceutical and agrochemical research due to its constrained geometry and potential as a building block for bioactive molecules. The presence of the methoxypyridine moiety enhances its solubility and binding affinity, while the cyclopropane rings contribute to steric rigidity, improving metabolic stability. Its synthetic versatility allows for further functionalization, making it valuable in the development of novel inhibitors or ligands. The compound’s well-defined stereochemistry and purity are critical for applications in medicinal chemistry and material science.
1-1-(6-methoxypyridin-2-yl)cyclopropylcyclopropan-1-amine structure
2228634-50-0 structure
Product Name:1-1-(6-methoxypyridin-2-yl)cyclopropylcyclopropan-1-amine
CAS No:2228634-50-0
MF:C12H16N2O
MW:204.268242835999
CID:6589029
PubChem ID:165677447
Update Time:2025-06-15

1-1-(6-methoxypyridin-2-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-1-(6-methoxypyridin-2-yl)cyclopropylcyclopropan-1-amine
    • 1-[1-(6-methoxypyridin-2-yl)cyclopropyl]cyclopropan-1-amine
    • EN300-1810908
    • 2228634-50-0
    • Inchi: 1S/C12H16N2O/c1-15-10-4-2-3-9(14-10)11(5-6-11)12(13)7-8-12/h2-4H,5-8,13H2,1H3
    • InChI Key: SHEHVADSKCDICB-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(C2(CC2)C2(CC2)N)=N1

Computed Properties

  • Exact Mass: 204.126263138g/mol
  • Monoisotopic Mass: 204.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 48.1Ų

1-1-(6-methoxypyridin-2-yl)cyclopropylcyclopropan-1-amine Pricemore >>

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Additional information on 1-1-(6-methoxypyridin-2-yl)cyclopropylcyclopropan-1-amine

Introduction to 1-1-(6-methoxypyridin-2-yl)cyclopropylcyclopropan-1-amine (CAS No. 2228634-50-0)

1-1-(6-methoxypyridin-2-yl)cyclopropylcyclopropan-1-amine, with the CAS number 2228634-50-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring and a 6-methoxypyridine moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The molecular structure of 1-1-(6-methoxypyridin-2-yl)cyclopropylcyclopropan-1-amine is composed of a cyclopropyl group attached to a cyclopropane ring, with the 6-methoxypyridine substituent providing additional functional diversity. The presence of these cyclic structures and the methoxy group on the pyridine ring can influence the compound's pharmacological properties, such as its solubility, stability, and biological activity.

Recent studies have explored the potential of 1-1-(6-methoxypyridin-2-yl)cyclopropylcyclopropan-1-amine in various therapeutic areas. One notable area of research is its application as a potential analgesic. Preliminary in vitro and in vivo studies have shown that this compound exhibits significant analgesic effects, potentially through its interaction with specific pain receptors or pathways. The exact mechanism of action is still under investigation, but early results are promising.

In addition to its analgesic properties, 1-1-(6-methoxypyridin-2-yl)cyclopropylcyclopropan-1-amine has also been studied for its anti-inflammatory effects. Inflammatory diseases are a major health concern, and compounds with anti-inflammatory properties can play a crucial role in their management. Research has indicated that this compound can modulate inflammatory responses by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The pharmacokinetic profile of 1-1-(6-methoxypyridin-2-yl)cyclopropylcyclopropan-1-amine is another important aspect of its evaluation. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. This makes it a promising candidate for further development into a drug product. The compound's high bioavailability and low toxicity are particularly advantageous for its potential use in long-term therapeutic regimens.

Clinical trials are currently underway to assess the safety and efficacy of 1-1-(6-methoxypyridin-2-yl)cyclopropylcyclopropan-1-amine in human subjects. Early phase I trials have demonstrated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and support the progression to more advanced clinical trials.

Beyond its therapeutic applications, 1-1-(6-methoxypyridin-2-yl)cyclopropylcyclopropan-1-amine has also been investigated for its potential use as a research tool. Its unique structural features make it an excellent candidate for probing specific biological pathways and interactions. Researchers are using this compound to gain insights into the mechanisms underlying pain and inflammation, which could lead to the development of new therapeutic strategies.

In conclusion, 1-1-(6-methoxypyridin-2-yl)cyclopropylcyclopropan-1-amine (CAS No. 2228634-50-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development into therapeutic agents for pain management and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for future innovations in drug discovery.

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